A highly dispersed catalyst (Fe3O4/NFe) was prepared with Fe3O4 and natural goethite (NFe) to remove TC in the heterogeneous Fenton-like system. A large amount of ≡Si–O–Si on NFe could be destroyed by the grinding method to produce ≡SiO• on the surface. Fe3O4 nanoparticles were successfully grown on the NFe with the formation of Fe–O–Si bonds, the Fe3O4/NFe retained the magnetic performance and the larger dispersion from predecessors. In the Fe3O4/NFe/H2O2 process, the degradation performance of tetracycline (TC) could reach 90.1% in 30 min. Moreover, the toxicity of TC and its intermediates was estimated in ECOSAR software. The ESR analysis and quenching experiments revealed the contribution of •OH, HO2•, and ≡SiO• in TC removal. A part of •OH, HO2• in solution could decompose TC, and the ≡SiO• on surface also directly remove TC. The strong interactions of Fe–O–Si bonds improved the generation of abundant •OH, and the total concentration of •OH by Fe3O4/NFe in 30 min is 244.7 μmol/L. In DFT analysis, the electrons redistribution between Fe3O4 and NFe could easily provide the electrons to activate H2O2, and improved the adsorption of H2O2 in Fe3O4/NFe/H2O2 system. The removal rate of TC still reached 73.3% by Fe3O4/NFe after five cycles. In the present work, this Fe3O4/NFe has been shown to be a promising alternative to traditional homogeneous Fenton method.

In this work, a flower-like Fe(OH)3@Co2(OH)2CO3 catalyst was prepared via the confinement effects provided by L-phenylalanine, which favored the heterostructure construction of active iron centers (Fe(OH)3) anchored on the Co2(OH)2CO3 nanosheet supports. Benefiting from the created electron-transfer interface and dual metal active sites, the limitation of redox cycling was broken and exhibited highly efficient catalytic activities, the optimal Fe(OH)3@Co2(OH)2CO3 catalyst showed comparable catalytic performance for the degradation of dye (degradation degree of 99% methylene blue and orange II within 18 min). In addition, the prepared catalysts were employed for the efficient removal of antibiotics (tetracycline (98.9%), norfloxacin (92.5%) and doxycycline hyclate (90.2%). Besides, the preferred nanofibrous composite membranes prepared by combination of nanofibrous membranes (NFMs) with Fe(OH)3@Co2(OH)2CO3 catalysts possessed considerable potential for large-scale MB removal (treatment capacity of 238.5 L m−2 and permeability of 191.8 L m−2 h−1 driven by gravity) and stability (182.7 L m−2 of treatment capacity was achieved in the third run). The strategy of construction of rapid interface-redox on the heterogenous catalysts was designed to enhance catalytic performance, which provided a promising chance for the efficiently large-scale removal of dyes and antibiotics.

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Nowadays, water contamination resulting from the disposal of industrial and urban waste poses a significant threat to marine life and human. Hence, providing an effective treatment approach to reduce the total cost and duration of the wastewater treatment process is crucial. Although the adsorption and photocatalysis methods show superb potential for removing hazardous pollutants from water, their combination through a suitable synthesis route is one of the most effective ways to overcome their limitations. Activated carbon (AC) significantly accelerates the rate of pollutant degradation for AC-based photocatalysts compared to bare photocatalysts because of its ability to increase the number of attachment sites, strengthen the interaction between pollutants and photocatalysts, and facilitate rapid electron transfer to prevent electron or hole recombination. This study aims to investigate four main objectives: 1) evaluating key parameters to enhance the surface characterization of AC-derived from lignocellulosic sources using physical and chemical techniques; 2) Surveying various approaches for synthesizing AC-based photocatalysts; 3) explaining the mechanism of photocatalytic degradation of pollutants and the operating parameters in the wastewater treatment process; and 4) providing an overview of the opportunities, challenges, suggestions, and potential future outlooks. Future studies should focus on understanding the structural properties of AC to design effective photocatalytic systems for degrading hazardous contaminants. Generally, AC-based nanocomposites reduce both process costs and duration and promote environmental sustainability by effectively eliminating pollutants.

Recently, non-radical oxidation was served as an efficient approach during pollutant degradation due to its excellent environmental applicability. However, designing a green and low-cost non-metallic catalyst to activate persulfate (PS) for removal of hazardous organic contaminants via non-radical-dominated processes is still challenging. Herein, porous hydrochar (PHC) was synthesized with agricultural waste of corn straw (CS) as precursor and KHCO3 as pore-forming agent, which contained mesoporous structures with defects, thus facilitating phenol adsorption (117.14 mg/g). Moreover, 20 mg/L of phenol could achieve 100% removal at a wide pH range (7.0–11.0) within 10 min by PHC/PS system. The radical pathways induced by O·H and O2·− had certain effect on phenol removal, while non-radical pathways (1O2 and electron transfer process) played dominant contributions. Among them, 1O2 was produced from the reaction between surface functional groups on PHC and PS, and electron transfer process occurred from phenol to PS via PHC as the conductor. Whether under the interference of co-existing substances or in different water matrixes, the degradation efficiency of phenol could reach above 80%, exhibiting the excellent adaptability of PHC/PS system. This study proposed a potential resource utilization method of agricultural waste to prepare non-metallic catalyst for effective water remediation.

How do we design policies that support a shift in eating habits towards a diet that includes more vegetable-based products and less meat, and in particular red meat? To inform policy, more information is needed about consumers' perceptions of the plant-based protein alternatives that have become available on the market. The present study of 1000 Danish consumers examined oat drink and plant-based mince as substitutes for cows' milk and minced beef. While the popularity of these is increasing, in 2021 70% of Danish consumers had nonetheless never tried using oat drink or plant-based mince. Respondents who stated that they often bought organic food were more likely to associate the plant-based products with benefits as well as being more likely to have tried using the plant-based products. While plant-based products were associated mainly with public good characteristics, it was private good characteristics that explained consumption of the products. Therefore, improving taste – or changing people's expectations about it – and reducing price are ways to reduce barriers to consumption. Initiatives to improve public understanding of the ways in which plant-based and animal-based products differ are also important, as many respondents were somewhat unclear about which characteristics they associated with the two products.

The contamination of soil by meso- and microplastics (MMPs) has been drawing increasing attention. However, the pollution characteristics of MMPs in mulching cultivated soil across China remain unclear. This study investigated the distribution of MMPs in long-term mulched soils in 29 provinces of China. MPs were found in all soil samples, while mesoplastics were found in only 29.6% of soil samples. The abundance of MPs in soil was 20.00–640.0 items·kg−1, and the average abundance was 213.0 items·kg−1. The average abundance of mesoplastics in the soil was 10.00 items·kg−1. MMPs were found to be primarily film-shaped (37.2%), blue in color (23.4%), and less than 1000 μm in size (39.7%), and the primary polymer was polyethylene (PE, 37.2%). Mulching times and crop types were important factors affecting MMP abundance in soil. These findings reveal the nationwide pollution pattern of MMPs in mulching cultivated soil over the long term, provide basic data for MMP pollution at the national scale, and provide a scientific basis for the rational use and management of plastic films and the treatment of soil MMP pollution.

In order to assemble low cost and high performance electrochemical oxidation system for wastewater treatment, biochar was decorated by graphene to synthesize carbon composite graphene/biochar (GBC) as particle electrode filled into a three-dimensional electrochemical reactor. The GBC particle electrodes demonstrated better electrochemical reaction activity than biochar (BC) particle electrodes. The GBC three-dimensional electrochemical reactor achieved 99.48% removal of tetracycline (5 mg/L) under an input voltage of 10 V. The electrochemical oxidation performance of GBC electrode system was competitive to some metal/metal oxides or metal/carbon material electrode system reported. The removal efficiency of tetracycline was less sensitive to the initial pH of solution from 3.0 to 11.0. The GBC electrode had higher oxygen evolution potential (OEP) (1.76 V), and lower Tafel slope (0.013 V dec−1) than that of the BC. Coated graphene improved electrical conductivity to prompt electron aggregation on surface of the biochar resulting in more reactive oxygen species (ROS) generation. The indirect electrochemical degradation of tetracycline was dominated by non-radicals pathway that singlet oxygen (1O2) rather than free radicals (·OH, O2·-) played the main role. This study proposed a new strategy to develop non-metallic particle electrodes using carbon-based materials for high efficient electrocatalytic oxidation in the electrochemical treatment system.

Rapid urbanization has contributed to urban heat islands, which can potentially lead to increased energy consumption and carbon emissions, further worsening global warming. The U-shaped street canyon is one of the leading causes of urban heat islands, which may block air circulation and lead to urban heat accumulation. The canyon heat issues can be usually mitigated by nature-based solutions, such as street trees. It is important to increase the greenery space benefits (e.g., cooling effect of trees) with limited canyon space. However, there is an absence of refined greenery space design strategy in various street canyons. This work explored the quantitative design of greenery space (e.g., tree spacing) in different street canyons with complex morphological characteristics, in order to effectively improve co-benefits of trees and mitigate urban heat islands. Eighteen morphological types were considered, including symmetrical & asymmetrical shallow, ideal, and deep street canyons. Co-benefit considering cost of different tree spacings were analyzed, to maximize the benefits of cooling effect and carbon sequestration at minimal nurturing cost. Compared with street canyons without trees, ideal street canyon with tree spacing of 0.2W (W is canyon width) achieved the maximum temperature reduction of 6 °C. The positive correlation between tree spacing and co-benefits was found. The maximum co-benefits of street canyon trees occurred at tree spacing of less than 0.7W, which was largely increased by about 14% compared with 0.2W. This work can provide the guideline for efficient greenery space design, which is crucial for mitigating urban heat islands by nature-based solutions.

Low impact developments (LIDs) are becoming increasingly popular in North America as viable solution for sustainable runoff management. Although hydrological performance of LIDs in relation to climates is readily available, there is still a gap on the evaluation of environmental and economic impacts of these infrastructures. We have evaluated the cradle-to- site lifecycle environmental and economic impacts of four LIDs using a case study of the stormwater management system at UBC Okanagan campus in BC, Canada. The environmental impacts and costs are determined via ReCiPe, TRACI, and net present value (NPV) method, respectively, and incorporated to obtain eco-efficiency of these LIDs. We found that the box planter and naturally occurring wetland on campus are the best LIDs with lower impacts (approximately 2.5% of the total impacts) than other LIDs. The cost savings from wetland are enormous due to zero construction and periodic maintenance after every five years. The box planter and wetland occupy the most favorable quadrant III of the eco-efficiency matrix whilst, bioswales and rain gardens are found in quadrant IV and I, respectively. When compared to the constructed wetland, an increase in the economic impacts is found without any influence on the eco-efficiency of the overall placement on eco-efficiency matrix. The maintenance phase contributes more to environmental impacts than the construction, whereas the life cycle cost analysis shows the opposite.